Cas no 2034429-15-5 (1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone)

1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone structure
2034429-15-5 structure
Product Name:1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone
CAS No:2034429-15-5
MF:C16H19N3O4S
MW:349.404762506485
CID:5551866
PubChem ID:91814543
Update Time:2025-07-09

1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
    • 1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-2-(2-methylphenoxy)ethanone
    • F6471-9055
    • AKOS025316568
    • 2034429-15-5
    • 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone
    • Inchi: 1S/C16H19N3O4S/c1-12-5-3-4-6-14(12)23-11-15(20)19-9-13(10-19)24(21,22)16-17-7-8-18(16)2/h3-8,13H,9-11H2,1-2H3
    • InChI Key: BPZFVIFUTSUMMT-UHFFFAOYSA-N
    • SMILES: S(C1=NC=CN1C)(C1CN(C(COC2C=CC=CC=2C)=O)C1)(=O)=O

Computed Properties

  • Exact Mass: 349.10962727g/mol
  • Monoisotopic Mass: 349.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.9Ų

1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone Pricemore >>

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Additional information on 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone

Research Briefing on 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone (CAS: 2034429-15-5)

This research briefing provides an in-depth analysis of the latest findings related to the compound 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone (CAS: 2034429-15-5), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. This briefing synthesizes recent studies, highlighting key insights into its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have focused on the synthetic pathways for 2034429-15-5, emphasizing its structural complexity and the challenges associated with its production. Researchers have developed optimized protocols to improve yield and purity, which are critical for further pharmacological evaluation. The compound's unique structure, featuring an imidazole sulfonyl azetidine core and a tolyloxy ethanone moiety, suggests potential interactions with enzymes and receptors involved in inflammatory and oncogenic processes.

In vitro and in vivo studies have demonstrated that 2034429-15-5 exhibits notable activity against specific molecular targets. For instance, preliminary data indicate its efficacy in inhibiting protein kinases implicated in cancer progression. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability as a drug candidate. These studies underscore the compound's potential as a lead molecule for further development.

Despite these promising findings, challenges remain in translating 2034429-15-5 into clinical applications. Issues such as off-target effects and toxicity profiles require further investigation. Ongoing research aims to address these gaps through structural modifications and advanced formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's development pipeline.

In conclusion, 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(o-tolyloxy)ethanone represents a compelling area of study in chemical biology. Its multifaceted pharmacological properties and therapeutic potential warrant continued exploration. This briefing serves as a foundation for researchers seeking to engage with the latest advancements related to this compound, offering a concise yet comprehensive overview of its current status and future directions.

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